Cas no 41489-62-7 (1-(3-(Benzyloxy)phenyl)-3-(dimethylamino)-2-methylpropan-1-one)

• Product Name: 1-(3-(Benzyloxy)phenyl)-3-(dimethylamino)-2-methylpropan-1-one
• CAS No: 41489-62-7
• MF: C₁₉H₂₃NO₂
• MW: 297.39142537117
• MDL: MFCD16251355
• CID: 828961
• PubChem ID: 25068201
• Update Time: 2025-04-19

1-(3-(Benzyloxy)phenyl)-3-(dimethylamino)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Benzyloxy)phenyl)-3-(dimethylamino)-2-methylpropan-1-one
• rac-3-(Dimethylamino)-1-(3-benzyloxyphenyl)-2-methyl-1-propanone
• 3-(Dimethylamino)-1-(3-benzyloxyphenyl)-2-methyl-1-propanone
• 3-(dimethylamino)-2-methyl-1-(3-phenylmethoxyphenyl)propan-1-one
• RAC-3-(DIMETHYLAMINO)-1-(3-BENZYLOXYPHENYL)-2-METHYL-1-PROPANONE ,WHITE SOLID
• 1-[3-(BENZYLOXY)PHENYL]-3-(DIMETHYLAMINO)-2-METHYLPROPAN-1-ONE
• 3-(Dimethylamino)-2-methyl-1-[3-(phenylmethoxy)phenyl]-1-propanone;
• AKOS022175039
• DTXSID40648662
• W17889
• AS-71758
• OVQPVGKUBSDXLE-UHFFFAOYSA-N
• MFCD16251355
• SCHEMBL669531
• SB82636
• CS-0061059
• 41489-62-7
• DB-362752

• MDL： MFCD16251355
• Inchi： 1S/C19H23NO2/c1-15(13-20(2)3)19(21)17-10-7-11-18(12-17)22-14-16-8-5-4-6-9-16/h4-12,15H,13-14H2,1-3H3
• InChI Key： OVQPVGKUBSDXLE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)OCC1C=CC=CC=1)C(C)CN(C)C

Computed Properties

• Exact Mass: 297.17300
• Monoisotopic Mass: 297.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.064±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.071 g/l) (25 º C),
• PSA: 29.54000
• LogP: 3.64600